Cas no 1892530-59-4 (methyl2-(1-methylpiperazin-2-yl)ethyl(propan-2-yl)amine)

• Product Name: methyl2-(1-methylpiperazin-2-yl)ethyl(propan-2-yl)amine
• CAS No: 1892530-59-4
• MF: C₁₁H₂₅N₃
• MW: 199.336302518845
• CID: 6360514
• PubChem ID: 115239561
• Update Time: 2025-05-30

methyl2-(1-methylpiperazin-2-yl)ethyl(propan-2-yl)amine Chemical and Physical Properties

Names and Identifiers

• methyl2-(1-methylpiperazin-2-yl)ethyl(propan-2-yl)amine
• methyl[2-(1-methylpiperazin-2-yl)ethyl](propan-2-yl)amine
• EN300-2001636
• 1892530-59-4

• Inchi： 1S/C11H25N3/c1-10(2)13(3)7-5-11-9-12-6-8-14(11)4/h10-12H,5-9H2,1-4H3
• InChI Key： PXJKTEABGKQLJE-UHFFFAOYSA-N
• SMILES： N1(C)CCNCC1CCN(C)C(C)C

Computed Properties

• Exact Mass: 199.204847810g/mol
• Monoisotopic Mass: 199.204847810g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 18.5Ų

Additional information on methyl2-(1-methylpiperazin-2-yl)ethyl(propan-2-yl)amine

Methyl 2-(1-Methylpiperazin-2-yl)Ethyl(Propan-2-yl)Amine (CAS No. 1892530-59-4)

Methyl 2-(1-Methylpiperazin-2-yl)Ethyl(Propan-2-yl)Amine, a compound with the CAS registry number 1892530-59-4, is an organic chemical that has garnered attention in various scientific and industrial applications. This compound belongs to the class of amines, specifically featuring a piperazine ring, which is a six-membered ring containing two nitrogen atoms. The structure of this compound includes a methyl group attached to the piperazine ring, as well as an ethyl group connected to a propan-2-yl amine moiety. The combination of these functional groups imparts unique chemical properties, making it suitable for diverse applications.

Recent advancements in chemical synthesis have enabled the efficient production of Methyl 2-(1-Methylpiperazin-2-yl)Ethyl(Propan-2-yl)Amine. Researchers have explored various synthetic pathways, including nucleophilic substitution and condensation reactions, to optimize its synthesis. These methods not only enhance the yield but also ensure the purity of the final product, which is crucial for its application in fields such as pharmaceuticals and materials science.

In the pharmaceutical industry, Methyl 2-(1-Methylpiperazin-2-yl)Ethyl(Propan-2-yl)Amine has shown potential as an intermediate in drug development. Its ability to form stable complexes with metal ions makes it a valuable component in designing metallo-drugs targeting specific diseases. For instance, studies have demonstrated its efficacy in binding to transition metals like copper and zinc, which are known to play roles in neurodegenerative disorders such as Alzheimer's disease.

Beyond pharmaceuticals, this compound has found applications in polymer chemistry. Its amine functionality allows it to act as a crosslinking agent in the synthesis of polyurethanes and other polymeric materials. Recent research has highlighted its role in improving the mechanical properties of polymers, such as tensile strength and flexibility, making it a promising candidate for use in advanced materials.

The environmental impact of Methyl 2-(1-Methylpiperazin-2-yl)Ethyl(Propan-2-y l)Amine has also been a topic of interest. Scientists have investigated its biodegradability and toxicity profiles to ensure its safe use in industrial processes. Findings indicate that under controlled conditions, the compound exhibits moderate biodegradability, aligning with eco-friendly practices in modern chemistry.

In conclusion, Methyl 2-(1-Methylpiperazin-2-y l)Ethyl(Propan - yl)Amine (CAS No. 1892530 - 59 -4) stands out as a versatile compound with multifaceted applications across various industries. Its unique chemical structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in both academic research and industrial innovation.